Cas no 944326-77-6 (4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid)

• Product Name: 4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid
• CAS No: 944326-77-6
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 2152909
• Update Time: 2023-08-05

4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-isobutyl-3,5-dimethylthiophene-2-carboxylic acid
• ISTNWBYTRLJCEN-UHFFFAOYSA-N
• 4-Isobutyl-3,5-dimethyl-thiophene-2-carboxylic acid
• 4-Isobutyl-3,5-dimethylthiophene-2-carboxylic acid

• Inchi： 1S/C11H16O2S/c1-6(2)5-9-7(3)10(11(12)13)14-8(9)4/h6H,5H2,1-4H3,(H,12,13)
• InChI Key： ISTNWBYTRLJCEN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C(=C1C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Topological Polar Surface Area: 65.5